Cas no 10515-26-1 (Keyakinin)

• Product Name: Keyakinin
• CAS No: 10515-26-1
• MF: C₂₂H₂₂O₁₁
• MW: 462.403487682343
• CID: 218614
• Update Time: 2024-02-29

Keyakinin Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,6-b-D-glucopyranosyl-3,5-dihydroxy-2-(4-hydroxyphenyl)-7-methoxy-
• 6-(β-D-Glucopyranosyl)-3,4',5-trihydroxy-7-methoxyflavone
• Flavone,6-b-D-glucopyranosyl-3,4',5-trihydroxy-7-methoxy-(7CI,8CI)
• Keyakinin
• 6-β-D-Glucopyranosyl-3,5-dihydroxy-2-(4-hydroxyphenyl)-7-methoxy-4H-1-benzopyran-4-one
• 6-beta-D-Glucopyranosyl-3,5-dihydroxy-2-(4-hydroxyphenyl)-7-methoxy-4H-1-benzopyran-4-one
• 6-beta-D-Glucopyranosyl-3,4',5-trihydroxy-7-methoxyflavone

• Inchi： 1S/C22H22O11/c1-31-10-6-11-13(17(27)19(29)21(32-11)8-2-4-9(24)5-3-8)16(26)14(10)22-20(30)18(28)15(25)12(7-23)33-22/h2-6,12,15,18,20,22-26,28-30H,7H2,1H3/t12-,15-,18+,20-,22+/m1/s1
• InChI Key： FWCFJKZMFJQKIT-WXZPSOLRSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1C1C(=CC2=C(C(C(=C(C3C=CC(=CC=3)O)O2)O)=O)C=1O)OC)O)O)O

Computed Properties

• Exact Mass: 462.116
• Monoisotopic Mass: 462.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 186
• XLogP3: -0.0379999999999999

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid C-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid C-glycosides